4α,25-Dihydroxy Cholesterol Triacetate

• Synonyms: (3β,4α)-Cholesta-5-ene-3,4,25-triol Triacetate
• Molecular Formula: C₃₃H₅₂O₆
• Molecular Weight: 544.76

Partially protected cholesterol intermediates cause side reactions during vitamin D₃ analog synthesis. 4α,25-Dihydroxy Cholesterol Triacetate is the fully protected form-all three hydroxyls (3β, 4α, 25) masked as acetates-preventing unwanted reactivity in organometallic steps. • Orthogonal protection: C25 acetyl selectively cleavable under mild basic conditions. • C4α-epimer: Rapid CYP24A1 catabolism enables pulse-like VDR activation probes. • 42.03 Da mass shift vs. diacetate for unambiguous LC-MS reaction monitoring. Light brown solid; soluble in DCM, EtOH, ether, MeOH. RUO.

Chemical Class & Baseline Characteristics

4α,25-Dihydroxy Cholesterol Triacetate (CAS not yet assigned in authoritative databases) is a fully acetylated oxysterol derivative with the systematic name (3β,4α)-Cholesta-5-ene-3,4,25-triol Triacetate and molecular formula C₃₃H₅₂O₆ (MW 544.76) . It belongs to the class of C4-hydroxylated cholesterol derivatives that serve as protected synthetic intermediates en route to 4α,25-dihydroxyvitamin D₃, a non-calcemic vitamin D₃ analog with VDR agonist activity [1]. The compound is supplied as a light brown solid soluble in dichloromethane, ethanol, ether, and methanol, and is offered by several specialty biochemical vendors .

Full hydroxyl protection (C3, C4, C25) enables organometallic coupling steps in vitamin D₃ A-ring synthesis.

4α stereochemistry directs synthesis to 4α-series with distinct CYP24A1 metabolism context for acute signaling studies.

Soluble in DCM, EtOH, Et₂O, MeOH — supports direct LC-MS sample preparation without extra derivatization.

• [1] Peluso-Iltis C, et al. 4-Hydroxy-1α,25-Dihydroxyvitamin D3: Synthesis and Structure–Function Study. Biomolecules. 2024;14(5):551. doi:10.3390/biom14050551. View Source

Why Generic Substitution Fails: C4 Stereochemistry & Acetyl Protection

Attempts to substitute 4α,25-Dihydroxy Cholesterol Triacetate with structurally related cholesterol derivatives—such as 4α,25-Dihydroxy Cholesterol Diacetate, 25-Hydroxycholesterol 3-Acetate, or the free 4α,25-dihydroxy sterol—are not chemically equivalent and can derail synthetic campaigns or confound biological readouts. The triacetate uniquely masks all three hydroxyl groups (3β, 4α, and 25), making it the fully protected form, whereas the diacetate leaves the 25-hydroxyl free . The C4α stereochemistry is not interchangeable with the C4β epimer; downstream vitamin D₃ analogs derived from the 4β series exhibit markedly different metabolic stability toward CYP24A1-mediated catabolism, with the 4α-epimer being rapidly degraded and virtually undetectable in human serum [1]. Furthermore, the triacetate has a molecular weight 42.03 Da higher than the corresponding diacetate, enabling unambiguous mass spectrometric verification of reaction progression during multi-step syntheses .

4α,25-Dihydroxy Cholesterol Diacetate

Free C25 hydroxyl may participate in side reactions during A-ring elaboration, compromising yield and purity.

4β-Epimer triacetate

C4β epimer product shows greater CYP24A1 stability and is detectable in serum; 4α product is rapidly cleared, altering downstream VDR signaling duration.

25-Hydroxycholesterol

Lacks C4 oxygenation, targets LXR/SREBP-2 pathways rather than VDR, cannot yield 4-modified vitamin D₃ analogs without additional synthetic steps.

• [1] Mizumoto Y, et al. Differential Metabolic Stability of 4α,25- and 4β,25-Dihydroxyvitamin D3 and Identification of Their Metabolites. Biomolecules. 2023;13(7):1036. doi:10.3390/biom13071036. View Source

Procurement-Relevant Evidence vs. Closest Analogs

Protection Group Differential: Triacetate vs. Diacetate

4α,25-Dihydroxy Cholesterol Triacetate bears three acetyl protecting groups (at C3β, C4α, and C25), whereas the closest commercial analog—4α,25-Dihydroxy Cholesterol Diacetate—retains a free 25-hydroxyl . The molecular weight difference is 42.03 Da (triacetate: 544.76 Da; diacetate: 502.73 Da), providing a mass increment of ~8.4% that is readily distinguishable by LC-MS . For synthetic protocols requiring orthogonal deprotection of the C25 hydroxyl in the presence of intact C3 and C4 protection, only the diacetate or free sterol would be suitable; for routes requiring fully masked hydroxyls during A-ring elaboration or organometallic coupling steps, the triacetate is the mandatory input [1].

Protection Group Differential

Head-to-head

Triacetate (Target)3 Ac groups (C3β, C4α, C25), MW 544.76 Da

Diacetate (Comparator)2 Ac groups (C3β, C4α), MW 502.73 Da
Δ +42.03 Da (8.4% mass increase)

Full masking required for organometallic coupling; diacetate leaves C25 free, risking side reactions.

Mass shift enables unambiguous reaction monitoring by LC-MS.

Evidence Dimension	Number of acetyl protecting groups and molecular weight
Target Compound Data	3 acetyl groups (C3β, C4α, C25); MW = 544.76 Da
Comparator Or Baseline	4α,25-Dihydroxy Cholesterol Diacetate: 2 acetyl groups (C3β, C4α only); MW = 502.73 Da
Quantified Difference	+1 acetyl group; ΔMW = +42.03 Da (+8.4% mass increase)
Conditions	Comparison of catalog specifications from the same vendor (Santa Cruz Biotechnology: sc-499057 vs. sc-499055)

Why This Matters

The presence or absence of a protecting group at C25 dictates which synthetic pathway is accessible, making the triacetate the obligatory choice when full hydroxyl masking is required prior to A-ring functionalization or cross-coupling.

• [1] Peluso-Iltis C, et al. 4-Hydroxy-1α,25-Dihydroxyvitamin D3: Synthesis and Structure–Function Study. Biomolecules. 2024;14(5):551. doi:10.3390/biom14050551. (Describes the use of protected intermediates in vitamin D3 A-ring synthesis). View Source

Stereochemical Identity: 4α vs. 4β Epimer Metabolic Stability

The C4α configuration of the target compound is critical because its downstream product, 4α,25-dihydroxyvitamin D₃ (6a), is rapidly metabolized by recombinant human CYP24A1, whereas the C4β epimer (6b) exhibits substantially greater metabolic stability—a difference that explains why 6b is detectable in human serum while 6a is not [1]. Docking studies demonstrate that the β-hydroxy group at C4 sterically blocks a key hydrogen-bonding interaction between the C25 hydroxy group and Leu325 of CYP24A1, slowing catabolism [1]. For laboratories using 4α,25-Dihydroxy Cholesterol Triacetate as a precursor, the resultant 4α vitamin D₃ product will have a shorter biological half-life than its 4β counterpart, a property that can be advantageous for studying acute signaling without sustained receptor activation [1][2].

4α vs. 4β Metabolic Fate

Cross-study

4α-epimer product (6a)Rapidly metabolized by CYP24A1; undetectable in human serum

4β-epimer product (6b)Greater metabolic stability; detectable in serum

4α configuration pre-determines acute, pulse-like VDR activation without sustained receptor occupancy.

Binary outcome from CYP24A1 incubation and LC-MS/MS serum analysis.

Evidence Dimension	Metabolic stability toward CYP24A1-mediated hydroxylation and serum detectability
Target Compound Data	4α,25-dihydroxyvitamin D₃ (6a): Rapidly metabolized by CYP24A1; NOT detectable in human serum
Comparator Or Baseline	4β,25-dihydroxyvitamin D₃ (6b): Greater metabolic stability; DETECTABLE in human serum
Quantified Difference	Qualitative binary outcome (detectable vs. non-detectable in serum); metabolic stability ranked as 6b >> 6a based on CYP24A1 incubation assays
Conditions	Recombinant human CYP24A1 (20 nM) incubated with 2.0 μM substrate; human serum analysis by LC-MS/MS

Why This Matters

Procurement of the 4α-triacetate is not interchangeable with a hypothetical 4β-triacetate; the C4 configuration pre-determines the metabolic fate of the final vitamin D₃ product and hence its suitability for in vivo pharmacokinetic or target engagement studies.

• [1] Mizumoto Y, et al. Differential Metabolic Stability of 4α,25- and 4β,25-Dihydroxyvitamin D3 and Identification of Their Metabolites. Biomolecules. 2023;13(7):1036. doi:10.3390/biom13071036. View Source
• [2] Peluso-Iltis C, et al. 4-Hydroxy-1α,25-Dihydroxyvitamin D3: Synthesis and Structure–Function Study. Biomolecules. 2024;14(5):551. doi:10.3390/biom14050551. (Reports VDR binding and transactivation potency of 4α- and 4β-derivatives). View Source

Procurement Cost Comparison: Triacetate vs. Diacetate

Among the two protected 4α,25-dihydroxy cholesterol intermediates offered by Santa Cruz Biotechnology, the triacetate (sc-499057) is priced at $430.00 per milligram, whereas the diacetate (sc-499055) is priced at $490.00 per milligram—a differential of $60.00 (14% higher cost for the less-protected analog) . On a per-mole basis, the triacetate cost is $0.789/nmol versus $0.975/nmol for the diacetate, representing a 19% molar cost advantage for the triacetate despite its higher molecular complexity .

Procurement Cost

Data to verify

$0.789 / nmol
Triacetate vs. $0.975/nmol for diacetate

Molar cost 19% lower than diacetate, potentially scaling with gram-level synthesis.

Catalog snapshot pricing; confirm before bulk orders.

Evidence Dimension	Unit procurement cost (per mg and per nmol)
Target Compound Data	4α,25-Dihydroxy Cholesterol Triacetate (sc-499057): $430.00/mg; $0.789/nmol
Comparator Or Baseline	4α,25-Dihydroxy Cholesterol Diacetate (sc-499055): $490.00/mg; $0.975/nmol
Quantified Difference	Triacetate is 12.2% cheaper per mg ($60.00 absolute saving) and 19.1% cheaper per nmol
Conditions	Pricing from Santa Cruz Biotechnology catalog (accessed 2026); 1 mg unit size for both compounds

Why This Matters

For laboratories planning multi-step syntheses requiring gram-scale intermediate preparation, the per-nmol cost advantage of the triacetate compounds with scale, offering direct procurement savings.

Intermediate Pathway Specificity for 4α-Modified Vitamin D3 Analogs

4α,25-Dihydroxy Cholesterol Triacetate is explicitly designated as an intermediate in the preparation of 4α,25-Dihydroxy Vitamin D₃ (cataloged as D455010 by TRC), which is itself a metabolite produced by CYP3A4 hydroxylation of 25-hydroxyvitamin D₃ . The non-acetylated precursor, (4α)-7-Dehydro-4,25-dihydroxycholesterol (MW 416.64), lacks the 7,8-double bond present in the 7-dehydro derivative needed for photochemical ring-opening, placing the triacetate at a different node in the synthetic pathway . While 25-hydroxycholesterol and its 3-acetate are more commonly used intermediates for 1α,25-dihydroxyvitamin D₃, they do not provide the C4α-hydroxyl required for accessing 4-modified vitamin D analogs [1].

Pathway Specificity

Class-level

Only C4-oxygenated intermediates enable synthesis of 4-modified vitamin D₃ analogs.

25-Hydroxycholesterol cannot substitute; it lacks C4 oxygen and signals through LXR/SREBP-2.

Pathway distinction is categorical, not a single numerical comparison.

Evidence Dimension	Synthetic pathway compatibility for producing 4α-modified vitamin D3 analogs
Target Compound Data	4α,25-Dihydroxy Cholesterol Triacetate: Directed toward 4α,25-Dihydroxy Vitamin D₃ (D455010); contains 4α-oxygenation pre-installed
Comparator Or Baseline	25-Hydroxycholesterol / 25-Hydroxycholesterol 3-Acetate: Used for 1α,25-dihydroxyvitamin D₃; no C4 oxygenation; cannot yield 4-modified VD3 analogs without additional steps
Quantified Difference	Not quantifiable as a single numerical value; the pathway distinction is categorical (C4-modified vs. non-C4-modified analog synthesis)
Conditions	Comparison of synthetic intermediate designations across vendor datasheets (CymitQuimica, Biozol, TRC) and the primary synthesis literature

Why This Matters

Researchers aiming to prepare 4α,25-dihydroxyvitamin D₃ or structurally related 4-modified analogs MUST source the 4-oxygenated cholesterol scaffold; common vitamin D precursors such as 25-hydroxycholesterol cannot substitute.

• [1] Mizumoto Y, et al. Differential Metabolic Stability of 4α,25- and 4β,25-Dihydroxyvitamin D3 and Identification of Their Metabolites. Biomolecules. 2023;13(7):1036. doi:10.3390/biom13071036. (Figure 1 shows CYP3A4-mediated formation of 4,25-dihydroxy metabolites from 25-hydroxyvitamin D3). View Source

VDR Binding Potency of the Downstream Product

Structural analysis and functional assays demonstrate that the downstream product accessible from 4α,25-Dihydroxy Cholesterol Triacetate—namely 1,4α,25(OH)₃D₃—maintains the anchoring hydrogen bonds of 1,25(OH)₂D₃ within the vitamin D receptor (VDR) ligand-binding domain, forming additional interactions that stabilize the active VDR conformation [1]. In transactivation assays, 1,4α,25(OH)₃D₃ exhibits VDR agonist potency approaching that of calcitriol (1,25(OH)₂D₃), and in vivo administration increases serum calcium levels in mice [1]. This contrasts with 25-hydroxycholesterol, which primarily signals through LXR and SREBP-2 pathways rather than VDR [2].

Downstream VDR Activity

Class-level

1,4α,25(OH)₃D₃ approaches calcitriol in VDR transactivation; raises serum calcium in mice.

Triacetate-derived product retains VDR agonism, unlike generic oxysterol intermediates.

Quantitative EC₅₀ not reported; in vivo calcium elevation confirmed.

Evidence Dimension	VDR transactivation potency relative to 1,25(OH)₂D₃
Target Compound Data	1,4α,25(OH)₃D₃ (derived via the triacetate intermediate): VDR agonist potency approaching that of 1,25(OH)₂D₃ (calcitriol); in vivo serum calcium elevation confirmed
Comparator Or Baseline	1,25(OH)₂D₃ (calcitriol): reference VDR agonist; 25-Hydroxycholesterol: primary targets are LXR and SREBP-2, not VDR
Quantified Difference	Potency described as 'approaching that of calcitriol'; quantitative EC₅₀ values for VDR transactivation were not reported for 1,4α,25(OH)₃D₃ in the cited study; 25-HC has an EC₅₀ of ≈65 nM for IgA suppression (LXR-mediated) but negligible VDR activity [2]
Conditions	zVDR LBD binding assay; renal VDR target gene expression; serum calcium elevation in mice [1]

Why This Matters

The triacetate is the entry point to a vitamin D₃ analog scaffold that retains meaningful VDR activity, unlike generic oxysterol intermediates that signal through entirely different nuclear receptors; this is decisive for VDR-focused drug discovery programs.

• [1] Peluso-Iltis C, et al. 4-Hydroxy-1α,25-Dihydroxyvitamin D3: Synthesis and Structure–Function Study. Biomolecules. 2024;14(5):551. doi:10.3390/biom14050551. View Source
• [2] Nguyen C, et al. 25-Hydroxycholesterol in health and diseases. J Lipid Res. 2024;65(1):100488. doi:10.1016/j.jlr.2023.100488. (Review covering 25-HC LXR/SREBP-2 signaling and IgA suppression EC₅₀). View Source

Solubility and Formulation Handling vs. Free Oxysterols

The triacetate derivative is reported to be soluble in dichloromethane, ethanol, ether, and methanol—a broader organic solvent compatibility range than the non-acetylated free 4α,25-dihydroxy cholesterol, which has more limited solubility in aprotic solvents due to its free hydroxyl moieties . This solubility profile facilitates direct use in LC-MS mobile phases (methanol, ethanol) and extraction protocols (dichloromethane, ether) without additional derivatization steps . By contrast, 25-hydroxycholesterol, the most commonly used oxysterol reference standard, requires careful handling due to its susceptibility to autoxidation in solution [1].

Solvent Compatibility

Reported

DCMEtOHEt₂OMeOH

Broader organic solubility than free sterol; facilitates direct LC-MS sample preparation.

Quantitative limits not published; 25-HC is prone to autoxidation in solution.

Evidence Dimension	Organic solvent compatibility and formulation flexibility
Target Compound Data	4α,25-Dihydroxy Cholesterol Triacetate: Soluble in CH₂Cl₂, EtOH, Et₂O, MeOH
Comparator Or Baseline	Free 4α,25-dihydroxy cholesterol: Limited aprotic solvent solubility; 25-Hydroxycholesterol: Moderate organic solubility but prone to autoxidation in solution
Quantified Difference	Quantitative solubility limits (mg/mL) not published; qualitative vendor-reported solvent list for triacetate is broader than for the free sterol
Conditions	Vendor solubility specifications (Biozol, US Biological) at room temperature

Why This Matters

When designing sample preparation workflows for LC-MS quantification or synthetic transformations, the triacetate's broader solvent compatibility reduces the risk of solubility-induced variability and eliminates the need for in situ derivatization.

• [1] Nguyen C, et al. 25-Hydroxycholesterol in health and diseases. J Lipid Res. 2024;65(1):100488. doi:10.1016/j.jlr.2023.100488. (Discusses autoxidation of 25-HC during storage). View Source

High-Certainty Application Scenarios

Synthesis of 4α-Modified Vitamin D₃ Analogs Requiring Full Protection

4α,25-Dihydroxy Cholesterol Triacetate is the correct starting material for synthetic routes to 4α,25-dihydroxyvitamin D₃ (D455010) that proceed through palladium-catalyzed A-ring enyne coupling with a C/D-ring fragment (Trost's approach). Only the fully protected triacetate form ensures that all three hydroxyls remain masked during organometallic steps, preventing undesired side reactions that occur with the partially protected diacetate or free sterol . The 42.03 Da mass difference relative to the diacetate enables unambiguous LC-MS monitoring of deprotection progression .

VDR Agonist Probe Development for Acute Signaling Studies

Because the downstream product 4α,25-dihydroxyvitamin D₃ is rapidly metabolized by CYP24A1 and is not detectable in human serum—in contrast to the long-lived 4β-epimer—the 4α series is particularly suited for developing VDR agonist probes intended for acute, pulse-like activation of VDR-dependent transcription without sustained receptor occupancy . This kinetic profile reduces confounding effects from prolonged receptor activation in gene expression time-course experiments .

Oxysterol Reference Standard for Mass Spectrometry Method Development

The triacetate's molecular weight of 544.76 Da, combined with its solubility in methanol and ethanol—common LC-MS mobile phase solvents—makes it suitable as a derivatized oxysterol reference standard for developing selected reaction monitoring (SRM) transitions targeting acetylated cholesterol metabolites . Its cost advantage of 19% per nmol over the diacetate analog reduces expenditure when establishing calibration curves requiring multiple concentration levels .

Chemical Biology Requiring Orthogonal C25 Deprotection

In synthetic strategies where the A-ring is functionalized prior to side-chain elaboration, the triacetate's C25 acetyl group serves as a latent hydroxyl that can be selectively unmasked under mild basic conditions without affecting the C3 and C4 acetates (or vice versa, depending on the sequence). This orthogonal protection capability is not available with the free 25-hydroxyl present in the diacetate or in 25-hydroxycholesterol, where the side-chain hydroxyl would participate in undesired reactions during A-ring chemistry .

Application

Selection Property

Validation Focus

4α-Vitamin D₃ analog synthesis

Full acetyl protection (C3, C4, C25)

LC-MS monitoring of deprotection; no C25 side reactions

VDR acute signaling probe development

4α stereochemistry with rapid CYP24A1 turnover

Transient VDR activation; gene expression time-course endpoints

Oxysterol reference standard for LC-MS

Distinct mass shift from diacetate; MeOH/EtOH solubility

SRM transition development and calibration curve preparation

Orthogonal C25 deprotection strategies

C25 acetyl as latent hydroxyl

Selective unmasking under mild conditions without affecting C3/C4 acetates